Cas no 2137417-89-9 (2-Piperidinemethanol, 4-methyl-α-propyl-, (αS)-)

• Product Name: 2-Piperidinemethanol, 4-methyl-α-propyl-, (αS)-
• CAS No: 2137417-89-9
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5267040
• PubChem ID: 165871250
• Update Time: 2023-08-23

2-Piperidinemethanol, 4-methyl-α-propyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinemethanol, 4-methyl-α-propyl-, (αS)-
• (1S)-1-(4-methylpiperidin-2-yl)butan-1-ol
• EN300-359086
• 2137417-89-9

• Inchi： 1S/C10H21NO/c1-3-4-10(12)9-7-8(2)5-6-11-9/h8-12H,3-7H2,1-2H3/t8?,9?,10-/m0/s1
• InChI Key： ALJAPUSLAMRWST-RTBKNWGFSA-N
• SMILES： N1CCC(C)CC1[C@H](CCC)O

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.908±0.06 g/cm3(Predicted)
• Boiling Point: 256.1±13.0 °C(Predicted)
• pka: 15.15±0.20(Predicted)